Cas no 590-46-5 (Betaine chloride)

• Product Name: Betaine chloride
• CAS No: 590-46-5
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD00011903
• CID: 38576
• PubChem ID: 24891971
• Update Time: 2025-07-14

Betaine chloride Chemical and Physical Properties

Names and Identifiers

• Betaine hydrochloride
• 1-Carboxy-N,N,N-trimethylmethanaminium chloride
• Betaine HCl
• BETAINE CHLORIDE
• BETAINE HCL(P)
• Achyin
• Achylin
• Acidin
• Acidine
• ACIDOL
• Acinorm
• BET HCL
• betain hydrochloride
• betainium chloride
• carboxymethyl-trimethyl-ammonium chloride
• carboxy-N,N,N-trimethylmethanaminium chloride
• Euacid
• Lycine hydrochloride
• Muriat
• Oxyneurine hydrochloride
• Pluchine
• TriMethyl glycocoll hydrochloride
• Acipepsol
• Acidogeno
• Aciventral forte
• Glycine betaine hydrochloride
• Acidol-Pepsin
• Glycocoll betain hydrochloride
• Acidol hydrochloride
• Cystadane
• (Carboxymethyl)trimethylammonium chloride
• Glycocollbetaine hydrochloride
• Rubrine C hydrochloride
• Betaine (hydrochloride)
• Glykokollbetain-chlorid [German]
• Betaine chloride

• MDL： MFCD00011903
• Inchi： 1S/C5H11NO2.ClH/c1-6(2,3)4-5(7)8;/h4H2,1-3H3;1H
• InChI Key： HOPSCVCBEOCPJZ-UHFFFAOYSA-N
• SMILES： Cl.C[N+](CC(=O)[O-])(C)C
• BRN： 3916181

Computed Properties

• Exact Mass: 153.05600
• Monoisotopic Mass: 153.0556563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.61
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White cryst.
• Density: 1.0000
• Melting Point: 241-242 °C (lit.)
• PH: 1 (50g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 64.7 g/100 mL (25 ºC)
• PSA: 37.30000
• LogP: -3.21880
• Solubility: Solubility at 25 ℃
• Merck: 14,1179
• FEMA: 2211

Betaine chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S39-S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：BP3136000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Betaine chloride

The Role of Betaine Chloride (CAS No. 590-46-5) in Modern Chemical and Biomedical Applications

Betaine chloride, chemically known as N,N,N-trimethylglycine chloride, is an organic compound with the molecular formula C₅H₁₄ClNO₂. Its CAS registry number, CAS No. 590-46-5, uniquely identifies this compound within chemical databases. As a quaternary ammonium salt, betaine chloride exhibits amphiphilic properties due to its trimethylammonium headgroup and hydroxymethyl tail, making it a versatile reagent in both industrial and academic settings. Recent advancements have further highlighted its potential in emerging fields such as drug delivery systems and biocompatible material synthesis.

In the realm of organic synthesis, betaine chloride has gained attention as a phase transfer catalyst. This application leverages its ability to facilitate reactions between polar and non-polar phases, enabling efficient solubilization of hydrophobic substrates in aqueous media. A 2023 study published in the Journal of Catalysis demonstrated that incorporating betaine chloride into asymmetric synthesis protocols enhanced enantioselectivity by up to 18%, particularly for complex heterocyclic compounds. Such improvements underscore its utility in producing chiral pharmaceutical intermediates with higher purity, reducing waste and optimizing yield.

Beyond catalytic roles, betaine chloride serves as a precursor for synthesizing betaine-based ion liquids, which are critical components in green chemistry initiatives. These low-melting-point salts exhibit exceptional thermal stability and recyclability, making them ideal for solvent-free reaction systems. Research from Angewandte Chemie (2023) revealed that ion liquids derived from betaine chloride significantly improved the efficiency of transesterification processes—a key step in biodiesel production—by lowering reaction temperatures without compromising product quality.

In biomedical engineering, betaine chloride has emerged as a promising candidate for enhancing drug delivery mechanisms. Its zwitterionic nature allows it to form stable complexes with hydrophobic drugs, thereby improving their aqueous solubility and bioavailability. A notable application involves the formulation of self-assembling nanoparticles for targeted cancer therapy. A collaborative study between MIT and Stanford University (published in Nature Materials late 2023) showed that when combined with polyethylene glycol (PEG), betaine chloride-functionalized carriers demonstrated prolonged circulation time in vivo while minimizing immune recognition—a critical advancement toward overcoming challenges in nanoparticle-based drug delivery.

The compound also plays a pivotal role in nucleic acid-based therapies such as gene editing and mRNA vaccines. Recent work by the University of Oxford (Science Advances 2023) explored its use as an adjuvant in lipid nanoparticle (LNP) formulations, where it stabilized mRNA payloads during storage while enhancing cellular uptake efficiency by 37% compared to conventional cationic lipids like DOTAP. This discovery addresses longstanding issues related to nucleic acid degradation and off-target effects, positioning betaine chloride as a potential alternative to traditional transfection agents.

In materials science applications, betaine chloride has been utilized to modify polymer surfaces for biomedical devices. By grafting onto polyurethane substrates via click chemistry techniques, researchers at ETH Zurich achieved significant improvements in protein resistance and antifouling properties—critical requirements for implantable medical devices such as vascular grafts or biosensors. The resulting surfaces exhibited over 90% reduction in nonspecific protein adsorption after 72 hours of incubation under physiological conditions.

Emerging studies also highlight its potential in environmental remediation technologies. A team from Tsinghua University recently developed a novel adsorbent material incorporating betaine chloride derivatives that selectively binds heavy metal ions like Pb²⁺ and Cd²⁺. Their findings published this year show adsorption capacities exceeding 150 mg/g at pH levels relevant to industrial wastewater treatment scenarios—demonstrating cost-effective solutions for pollution control without generating secondary contamination risks.

Betaine chloride's unique combination of hydrophilic-hydrophobic balance has led to innovative applications in cosmetic formulations. When used at concentrations between 1–3% wt/vol., it creates microemulsion systems capable of encapsulating both water-soluble actives like vitamin C and lipid-soluble ingredients such as retinoids within single delivery vehicles. Clinical trials conducted by L'Oréal Research confirmed enhanced skin penetration rates (measured via Franz diffusion cell assays) coupled with reduced irritation compared to conventional emulsifiers—a breakthrough validated through ex vivo human epidermis permeability studies.

A recent breakthrough published in Advanced Healthcare Materials (October 2023) demonstrated the compound's ability to mediate cell membrane interactions when incorporated into antimicrobial peptide analogs. The resulting hybrid constructs showed synergistic activity against multidrug-resistant pathogens like MRSA while maintaining minimal hemolytic activity—a critical balance required for next-generation antimicrobial therapies without systemic toxicity concerns.

In analytical chemistry applications, modified silica gel coated with betaine chloride derivatives have been shown to improve chromatographic separation efficiencies by altering surface polarity gradients along column matrices. This approach was successfully applied to separate isomeric compounds commonly found in pharmaceutical metabolites with baseline resolution achieved within half the time required by traditional methods according to experiments reported at the ACS Spring Meeting 2024.

Biochemical studies reveal its role as an osmolyte stabilizer under high-salt conditions where it protects enzyme activity through preferential hydration effects—a mechanism validated through molecular dynamics simulations published this year by researchers at Caltech's Bioengineering Division. This property makes it invaluable for preserving biocatalyst functionality during industrial biotransformations under non-native environmental conditions.

A groundbreaking application described in Biomaterials Science (March 2024) involves using betaine chloride-functionalized mesoporous silica nanoparticles (betaine-chloride functionalized MSNs) for controlled release of therapeutic proteins such as interferon alpha or insulin analogs. The zwitterionic surface coating prevents aggregation during storage while enabling pH-responsive release kinetics—critical parameters for maintaining protein integrity until reaching target tissues.

In imaging technologies development, recent research indicates that when conjugated with fluorescent dyes via click chemistry strategies (betamine-chloride conjugated fluorophores), this compound facilitates real-time tracking of intracellular processes with minimal autofluorescence interference compared to existing probes according to data presented at the SLAS Digital Health Conference earlier this year.

Surface modification studies using atomic layer deposition techniques (betamine-chloride surface modification via ALD) have produced novel coatings on medical implants that reduce bacterial adhesion rates by up to 89% while promoting osteoblast proliferation—findings supported by SEM imaging analysis from experiments conducted at Johns Hopkins University's Biomaterials Lab published April 2024.

The compound's ability to form stable complexes under extreme conditions has led to new applications in cryopreservation media formulations where it protects cellular membrane integrity during freezing/thawing cycles better than DMSO-based solutions according to comparative viability assays reported by Cell Preservation Technology researchers last quarter.

A recent patent application filed jointly by Pfizer R&D and Harvard Medical School details its use as a co-solvent additive improving solubility profiles of poorly water-soluble drugs within parenteral formulations—addressing Formulation By Design challenges outlined under ICH Q8 guidelines through thermodynamic modeling approaches validated via DSC analysis.

In polymer science advancements, copolymerization studies involving betamine-chloride monomers resulted in novel hydrogels exhibiting tunable swelling behaviors across different pH ranges—a property exploited for creating stimuli-responsive wound dressings capable of releasing antibiotics only when encountering infected tissue environments per experiments documented this year's issue of Macromolecules journal.

Spectroscopic analysis using FTIR coupled with XRD confirms that incorporating betamine-chloride into solid dispersion matrices enhances amorphous drug stabilization through hydrogen bonding networks formed between the compound's hydroxyl groups and drug molecules—a mechanism validated through long-term storage stability tests reported at Powder Technology Symposium late March 2024.